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Compound of Interest

3-(2-Methylpropoxy)pyridin-2-
Compound Name:

amine
CAS No.: 115835-70-6
Cat. No.: B3085869

Get Quote

\ J

CAS Registry Number: 115835-70-6 Chemical Formula: C

H
N

O Molecular Weight: 166.22 g/mol IUPAC Name: 3-(2-methylpropoxy)pyridin-2-amine
Synonyms: 3-Isobutoxypyridin-2-amine; 2-Amino-3-isobutoxypyridine[1]

Executive Summary

3-(2-Methylpropoxy)pyridin-2-amine is a functionalized aminopyridine derivative serving as a
high-value pharmacophore in medicinal chemistry.[1] Its structural core—an electron-rich 2-
aminopyridine with a lipophilic isobutoxy group at the C3 position—renders it an ideal scaffold
for ATP-competitive kinase inhibitors (e.g., CDK2, ROS1) and imidazo[1,2-a]pyridine synthesis.
This guide provides a comprehensive analysis of its synthesis, physicochemical properties, and
application in drug discovery.[2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3085869#bc-rfq
https://www.benchchem.com/product/b3085869/docs?utm_src=pdf-body#technical-guide-3-2-methylpropoxy-pyridin-2-amine
https://www.bldpharm.com/products/39903-01-0.html
https://www.benchchem.com/product/b3085869/docs?utm_src=pdf-body#technical-guide-3-2-methylpropoxy-pyridin-2-amine
https://www.bldpharm.com/products/39903-01-0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984125/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3085869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Properties[1]

[3][4][5][6]

The compound features a pyridine ring substituted with an amino group at position 2 and an

isobutoxy ether linkage at position 3. This specific substitution pattern modulates the basicity of

the pyridine nitrogen and enhances lipophilicity, facilitating membrane permeability in drug

candidates.

Table 1: Physicochemical Profile

Property Value Context/Relevance
CAS Number 115835-70-6 Primary Identifier
PubChem CID Search Required Database ID

SMILES CC(C)COC1=C(N)N=CC=C1 Chemoinformatics

Optimal for Fragment-Based

LogP (Predicted) ~1.35-1.80 )
Drug Discovery (FBDD)
o Protonation state at
pKa (Pyridine N) ~6.5-7.0 ) )
physiological pH
1 (NH Critical for Hinge Binding
H-Bond Donors ]
) (Kinase)

H-Bond Acceptors

3 (Pyridine N, Ether O, NH

)

Interaction with Ser/Thr

residues

Topological Polar Surface Area

~48 A2

Good oral bioavailability

predictor

Synthesis & Manufacturing Protocols

The synthesis of 3-(2-Methylpropoxy)pyridin-2-amine presents a classic regioselectivity

challenge: ensuring O-alkylation over N-alkylation when starting from 2-amino-3-

hydroxypyridine.[1] Two primary routes are established:
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Route A: Direct O-Alkylation (The "Green" Route)

This method utilizes 2-amino-3-hydroxypyridine as the starting material.[1] The key is
controlling the base and solvent to favor the harder nucleophile (Oxygen) over the softer
nucleophile (Nitrogen).

e Reagents: 2-Amino-3-hydroxypyridine, 1-Bromo-2-methylpropane (Isobutyl bromide),
Cesium Carbonate (Cs

(6{0)
)[1]

e Solvent: DMF or DMSO (Polar aprotic promotes S
2).

e Conditions: 60-80°C, 12-24 hours.[1]

Protocol:

Dissolve 2-amino-3-hydroxypyridine (1.0 eq) in anhydrous DMF (10 vol).
e AddCs

CO
(1.5 eq) and stir for 30 min at RT to form the phenoxide anion.

e Add 1-Bromo-2-methylpropane (1.2 eq) dropwise.
e Heat to 70°C and monitor by HPLC.

o Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine (3x) to remove
DMF. Dry over Na

SO
and concentrate.

 Purification: Flash chromatography (Hexane/EtOAc gradient).
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Route B: S Ar & Reduction (The "Scale-Up" Route)

This route avoids N-alkylation ambiguity by installing the ether linkage before the amine is fully
formed (or using a nitro precursor).[1]

e Stepl (S
Ar): 3-Fluoro-2-nitropyridine + Isobutanol + NaH
3-Isobutoxy-2-nitropyridine.[1]

o Step 2 (Reduction): 3-Isobutoxy-2-nitropyridine + H
/Pd-C (or Fe/NH
Cl)

3-(2-Methylpropoxy)pyridin-2-amine.[1]

Why this route? It guarantees regioselectivity (O-alkylation) due to the strong electron-
withdrawing effect of the nitro group activating the C3-fluorine.[1]

Visualization: Synthesis Pathways
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Caption: Comparison of Direct O-Alkylation (Route A) vs. Nitro-Reduction (Route B) for
synthesis.

Analytical Characterization

Validating the identity of CAS 115835-70-6 requires distinguishing it from its regioisomer (2-
iIsobutoxypyridin-3-amine).[1]
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Proton NMR ( H NMR, 400 MHz, DMSO-d )
e 7.50 (dd, 1H): H-6 of pyridine (deshielded by N).

6.90 (dd, 1H): H-4 (adjacent to alkoxy).

6.50 (dd, 1H): H-5.

5.60 (s, 2H): -NH

(Broad singlet, exchangeable).

3.75 (d, 2H): -O-CH

-CH (Distinctive doublet for isobutoxy).[1]

2.05 (m, 1H): -CH(CH

)

(Methine multiplet).
e 0.98 (d, 6H): -CH(CH
)

(Gem-dimethyl doublet).

HPLC Method (Quality Control)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).
e Mobile Phase A: Water + 0.1% Formic Acid.[1]

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

o Gradient: 5% B to 95% B over 10 min.

e Detection: UV at 254 nm and 210 nm.

Biological & Pharmaceutical Relevance[1][2][3][4][6]
[7][8][9]
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Kinase Inhibition (The "Hinge Binder")

The 2-aminopyridine motif is a "privileged scaffold” in kinase drug discovery. It mimics the
adenine ring of ATP, forming critical hydrogen bonds with the kinase hinge region.

e Mechanism: The pyridine nitrogen acts as an H-bond acceptor, while the exocyclic amino
group acts as an H-bond donor.[1]

» Role of C3-Isobutoxy: The bulky, lipophilic isobutoxy group occupies the hydrophobic back-
pocket (Gatekeeper region) of the kinase, enhancing selectivity and potency.

o Target Classes: CDK2 (Cyclin-Dependent Kinase 2), ROS1, and ALK inhibitors.
Precursor for Imidazo[1,2-a]pyridines
Reacting 3-(2-methylpropoxy)pyridin-2-amine with

-haloketones yields 8-isobutoxyimidazo[1,2-a]pyridines.[1] This fused bicyclic system is a
potent pharmacophore found in anxiolytics (e.g., Zolpidem analogs) and anti-infectives.

Visualization: Pharmacophore Interaction

3-(2-Methylpropoxy)pyridin-2-amine
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Caption: Molecular interaction mode of the aminopyridine scaffold within a kinase ATP-binding
pocket.
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Safety & Handling (SDS Highlights)

» Hazard Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.
¢ Signal Word: Warning.
¢ Handling: Use in a fume hood. Avoid dust formation.[1]

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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